2-Bromo-5-butyl-1,3,4-oxadiazole

• Molecular Formula: C6H9BrN2O
• Molecular Weight: 205.05 g/mol
• IUPAC Name: 2-bromo-5-butyl-1,3,4-oxadiazole
• InChI: InChI=1S/C6H9BrN2O/c1-2-3-4-5-8-9-6(7)10-5/h2-4H2,1H3
• InChI Key: PDGUQMRWSFTQPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(O1)Br

Description

2-Bromo-5-butyl-1,3,4-oxadiazole (CAS: 1016820-98-6) is a heterocyclic compound featuring a five-membered oxadiazole ring substituted with a bromine atom at position 2 and a butyl group at position 3. Its molecular formula is C₆H₉BrN₂O, with a molecular weight of 205.05 g/mol . The tert-butyl substituent introduces steric bulk, while the bromine atom enhances electrophilic reactivity. This compound is utilized in organic synthesis, pharmaceutical research, and materials science due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-5-butyl-1,3,4-oxadiazole typically involves the following steps:

• Formation of Hydrazine Derivatives: The process begins with the reaction of butyric acid with hydrazine to form butyric hydrazide.

• Oxidative Cyclization: The butyric hydrazide is then subjected to oxidative cyclization using reagents such as bromine and a suitable oxidizing agent (e.g., hydrogen peroxide) to form the oxadiazole ring.

• Purification: The resulting compound is purified through recrystallization or chromatographic techniques to obtain the pure 2-Bromo-5-butyl-1,3,4-oxadiazole.

Industrial Production Methods: In an industrial setting, the synthesis of 2-Bromo-5-butyl-1,3,4-oxadiazole may involve continuous flow reactors and large-scale oxidation processes to ensure efficiency and scalability. The use of automated systems and real-time monitoring can help optimize reaction conditions and improve yield.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-5-butyl-1,3,4-oxadiazole can undergo various chemical reactions, including:

• Oxidation: The bromine atom can be oxidized to form bromate or perbromate species.

• Reduction: The compound can be reduced to form the corresponding amine or hydrazine derivatives.

• Substitution: The bromine atom can be substituted with other nucleophiles, such as alkyl or aryl groups.

Common Reagents and Conditions:

• Oxidation: Hydrogen peroxide, sodium hypochlorite, or potassium permanganate.

• Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

• Substitution: Alkyl halides, aryl halides, or Grignard reagents.

Major Products Formed:

• Oxidation: Bromate or perbromate salts.

• Reduction: Butylamine or butylhydrazine derivatives.

• Substitution: Substituted oxadiazoles with various alkyl or aryl groups.

Scientific Research Applications

2-Bromo-5-butyl-1,3,4-oxadiazole has found applications in various fields of scientific research:

• Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

• Biology: The compound exhibits antimicrobial and antiviral properties, making it a candidate for drug development.

• Medicine: It has shown potential as an anticancer agent in preliminary studies.

• Industry: Its stability and reactivity make it useful in the production of materials with specific properties.

Mechanism of Action

The mechanism by which 2-Bromo-5-butyl-1,3,4-oxadiazole exerts its effects involves interactions with molecular targets and pathways:

• Molecular Targets: The compound may interact with enzymes or receptors involved in biological processes.

• Pathways: It may inhibit or activate specific signaling pathways, leading to its biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 2-bromo-5-butyl-1,3,4-oxadiazole and analogous compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
2-Bromo-5-tert-butyl-1,3,4-oxadiazole	5-tert-butyl	C₆H₉BrN₂O	205.05	High steric bulk, stable at 4°C storage
2-Bromo-5-cyclopropyl-1,3,4-oxadiazole	5-cyclopropyl	C₅H₅BrN₂O	189.01	Ring strain, higher reactivity
2-(4-Bromophenyl)-5-phenyl-1,3,4-oxadiazole	4-bromophenyl, 5-phenyl	C₁₄H₉BrN₂O	301.14	Aromatic π-π interactions, lower solubility
2-(5-Bromo-2-methylphenyl)-5-methyl-1,3,4-oxadiazole	5-bromo-2-methylphenyl	C₁₀H₈BrN₂O	253.10	Methyl groups enhance lipophilicity

Key Observations :

• Electronic Effects : Bromine at position 2 acts as an electron-withdrawing group, polarizing the oxadiazole ring. Aromatic substituents (e.g., bromophenyl in ) enhance conjugation, whereas alkyl groups like butyl prioritize lipophilicity.
• Solubility : Aliphatic substituents (e.g., butyl) reduce solubility in polar solvents compared to aryl-substituted derivatives .